Cas no 192702-06-0 (1H-Pyrazole-3-carboxylicacid, 5-(4-chloro-3-methylphenyl)-1-[(4-methylphenyl)methyl]-, methyl ester)

• Product name: 1H-Pyrazole-3-carboxylicacid, 5-(4-chloro-3-methylphenyl)-1-[(4-methylphenyl)methyl]-, methyl ester
• CAS No: 192702-06-0
• MF: C₂₀H₁₉ClN₂O₂
• MW: 354.830064058304
• CID: 98292
• PubChem ID: 10247587

1H-Pyrazole-3-carboxylicacid, 5-(4-chloro-3-methylphenyl)-1-[(4-methylphenyl)methyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylicacid, 5-(4-chloro-3-methylphenyl)-1-[(4-methylphenyl)methyl]-, methyl ester
• 1H-Pyrazole-3-carboxylic acid, 5-(4-chloro-3-methylphenyl)-1-[(4-methylphenyl)methyl]-, methyl ester
• SCHEMBL5902441
• OQWXYOMLSDASLR-UHFFFAOYSA-N
• DTXSID901125450
• 5-(4-Chloro-3-methyl-phenyl)-1-(4-methyl-benzyl)-1H-pyrazole-3-carboxylic acid methyl ester
• 192702-06-0
• Methyl 5-(4-chloro-3-methylphenyl)-1-[(4-methylphenyl)methyl]-1H-pyrazole-3-carboxylate

• Inchi： InChI=1S/C20H19ClN2O2/c1-13-4-6-15(7-5-13)12-23-19(11-18(22-23)20(24)25-3)16-8-9-17(21)14(2)10-16/h4-11H,12H2,1-3H3
• InChI Key： OQWXYOMLSDASLR-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)CN2C(=CC(=N2)C(=O)OC)C3=CC(=C(C=C3)Cl)C

Computed Properties

• Exact Mass: 354.11367
• Monoisotopic Mass: 354.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.12